Cas no 152382-48-4 (Carbamimidothioic acid,N-cyano-N'-methyl-, 4-fluorophenyl ester)

• Product Name: Carbamimidothioic acid,N-cyano-N'-methyl-, 4-fluorophenyl ester
• CAS No: 152382-48-4
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 102189
• PubChem ID: 2761297
• Update Time: 2025-04-18

Carbamimidothioic acid,N-cyano-N'-methyl-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,N-cyano-N'-methyl-, 4-fluorophenyl ester
• (4-fluorophenyl) N-cyano-N'-methylcarbamimidothioate
• 1-CYANO-2-(4-FLUOROPHENYL)-3-METHYLISOTHIOUREA
• 152382-48-4
• N-Cyano-S-(4-fluorophenyl)-N'-methylisothiourea
• 4-Fluorophenyl N-cyano-N'-methylcarbamimidothioate
• DTXSID80375687
• MFCD08461890

• MDL： MFCD08461890
• Inchi： 1S/C9H8FN3S/c1-12-9(13-6-11)14-8-4-2-7(10)3-5-8/h2-5H,1H3,(H,12,13)
• InChI Key： JMRXSXCJSBGGSU-UHFFFAOYSA-N
• SMILES： S(/C(=N/C)/NC#N)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 209.04200
• Monoisotopic Mass: 209.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.48000
• LogP: 2.36518